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Compound Focus: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: S579597

Chemical Profile and Property Comparison

The table below summarizes the key identifiers and properties of these two compounds.

Property 1,3-Diacetoxypropane Propylene Glycol Diacetate (PGDA)

CAS Number 628-66-0 [1] [2] 623-84-7 [3]

IUPAC Name 3-acetyloxypropyl acetate [1] 1-(acetyloxy)propan-2-yl acetate [3]

Molecular C7H1204 [1] [2] C7H1204 [3]

Formula

Molecular 160.17 g/mol [1] [2] 160.17 g/mol [3]

Weight

Structure HO,-CH,-CH,-CH,-O,, (terminal CH3-COO-CH,-CH(CH3)-O-CO-CHg
acetates) [1] (adjacent acetates) [3]

Key Chemical intermediate, potential Solvent for coatings/inks;

Applications flavoring agent, research use [1] emulsifier/solubilizer in pharmaceuticals; food

additive [4] [5] [3]
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The core distinction lies in their chemical structure, which dictates their performance. The following diagram

illustrates this fundamental difference.
@aﬂ Difference: Isomers of C7H1204

1,3-Diacetoxypropane Propylene Glycol Diacetate (PGDA)

(Acetates on carbons 1 & 3) (Acetates on carbons 1 & 2)
Linear, symmetrical structure Branched structure

Click to download full resolution via product page

Industrial and Research Applications

The structural difference leads to divergent application profiles, with PGDA having a well-established role in

industry and 1,3-Diacetoxypropane remaining more niche.

e Propylene Glycol Diacetate (PGDA): Valued for its low toxicity and favorable environmental
profile [5] [3]. It is widely used as a solvent in high-performance paints, coatings, and printing inks
due to its high solvency power and low volatility [4] [5] [3]. In pharmaceuticals, it acts as an
emulsifier and solubilizer, and it is also approved for use as a food additive to enhance flavor and

preservation [4] [3].

¢ 1,3-Diacetoxypropane: Serves primarily as a chemical intermediate in organic synthesis and
polymer production, such as for polytrimethylene terephthalate (PTT) [1]. It is also identified in
research as a potential marker for specific flavors (e.g., red fruit) in food chemistry, suggesting a

potential role as a flavoring agent [6] [7].

Experimental Data and Protocols

For researchers, here are key experimental findings and methodologies relevant to these compounds.
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Experimental Protocol: GC-MS Analysis for Flavor Marker Identification A study investigating flavor
profiles in dark chocolate used Gas Chromatography-Mass Spectrometry (GC-MS) to identify volatile
compounds, including Propylene Glycol Diacetate [6] [7].

e Sample Preparation: 54 dark chocolate samples were derived from Trinitario cocoa beans.

¢ GC-MS Analysis: Volatile compounds were separated and identified using GC-MS. The specific
compound (Propylene Glycol Diacetate) was identified from well-defined peaks by matching its
spectrum against the NIST Mass Spectral Library.

¢ Sensory Correlation: A trained sensory panel evaluated the samples. Predictive models (Partial
Least Squares regression) linked the volatile composition to perceived sensory attributes, identifying
Propylene Glycol Diacetate as a possible marker for red fruit aroma [6] [7].

Comparative Antimicrobial Activity of Parent Diols While direct data on the diacetates is limited, a

comparative study on their parent diols provides insight into how structure affects biological activity.

o Test Method: The Preservatives-Effectiveness Test (PET) was used to evaluate the antimicrobial
activities of propan-1,3-diol (PD) and propylene glycol (PG) [8].

¢ Key Finding: PD demonstrated greater antimicrobial effectiveness compared to PG, particularly
against Escherichia coli and Pseudomonas aeruginosa.

¢ Mechanism Investigation: Scanning Electron Microscopy (SEM) revealed that PD caused more
marked damage to the bacterial cell membrane, explaining its higher activity [8]. This suggests that
the 1,3-positioned oxygen structure may have different interactions with biological membranes.

Key Insights for Researchers and Scientists

¢ Prioritize PGDA for Pharmaceutical Solubilization: The established use of Pharmaceutical Grade
PGDA as a solubilizer and emulsifier, combined with its favorable safety data, makes it a strong
candidate for drug formulation and delivery systems [4] [3].

e Explore 1,3-Diacetoxypropane as a Prodrug Intermediate: The presence of ester groups makes
1,3-Diacetoxypropane a potential prodrug that can be hydrolyzed in the body to release acetic acid
and propanediol [1]. This property may be leveraged in novel drug design.

e Structural Activity Relationship (SAR) is Key: The antimicrobial study on the parent diols [8]
highlights that minor structural differences (1,3- vs. 1,2- substitution) can significantly impact
biological activity. This principle is crucial when evaluating the diacetate esters for any bio-relevant
application.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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